N-[[dimethyl(phenyl)silyl]methyl]-1-(1,1-dioxothietan-3-yl)methanesulfonamide

• IUPAC Name: N-[[dimethyl(phenyl)silyl]methyl]-1-(1,1-dioxothietan-3-yl)methanesulfonamide
• InChI: InChI=1S/C13H21NO4S2Si/c1-21(2,13-6-4-3-5-7-13)11-14-20(17,18)10-12-8-19(15,16)9-12/h3-7,12,14H,8-11H2,1-2H3
• InChI Key: ZTADQFXEYIGZKI-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(CNS(=O)(=O)CC1CS(=O)(=O)C1)C2=CC=CC=C2
• Molecular Formula: C13H21NO4S2Si
• Molecular Weight: 347.5 g/mol

Description

N-[[dimethyl(phenyl)silyl]methyl]-1-(1,1-dioxothietan-3-yl)methanesulfonamide is a complex organic compound with a unique structure that combines silicon, sulfur, and nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[[dimethyl(phenyl)silyl]methyl]-1-(1,1-dioxothietan-3-yl)methanesulfonamide typically involves multiple steps, starting with the preparation of the key intermediates. One common route involves the reaction of dimethylphenylsilane with a suitable chloromethylating agent to introduce the dimethyl(phenyl)silyl group. This intermediate is then reacted with a sulfonamide derivative under controlled conditions to form the final product. The reaction conditions often require the use of an inert atmosphere, such as nitrogen or argon, and temperatures ranging from -78°C to room temperature.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to improve yield and purity, as well as implementing continuous flow processes to enhance efficiency. The use of automated reactors and advanced purification techniques, such as chromatography and crystallization, can further streamline the production process.

Chemical Reactions Analysis

Types of Reactions

N-[[dimethyl(phenyl)silyl]methyl]-1-(1,1-dioxothietan-3-yl)methanesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, such as potassium permanganate or chromium trioxide, to form sulfone derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, leading to the formation of corresponding amines or alcohols.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonamide group can be replaced by other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and hydrogen peroxide under acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Nucleophiles like amines, thiols, and halides under mild to moderate temperatures.

Major Products

The major products formed from these reactions include sulfone derivatives, amines, alcohols, and substituted sulfonamides, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

N-[[dimethyl(phenyl)silyl]methyl]-1-(1,1-dioxothietan-3-yl)methanesulfonamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in organosilicon chemistry.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it a potential candidate for drug development and biochemical studies.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where sulfonamide derivatives have shown efficacy.

Industry: It is used in the development of advanced materials, such as polymers and coatings, due to its stability and reactivity.

Mechanism of Action

The mechanism of action of N-[[dimethyl(phenyl)silyl]methyl]-1-(1,1-dioxothietan-3-yl)methanesulfonamide involves its interaction with specific molecular targets. The compound can form stable complexes with metal ions, which can then participate in catalytic processes. Additionally, its sulfonamide group can interact with enzymes and proteins, potentially inhibiting their activity or altering their function. The exact pathways and molecular targets are still under investigation, but preliminary studies suggest that it may modulate key biochemical pathways involved in cell signaling and metabolism.

Comparison with Similar Compounds

Similar Compounds

Dimethylphenylsilane: A simpler organosilicon compound used as a precursor in the synthesis of more complex molecules.

Methanesulfonamide: A basic sulfonamide derivative with applications in medicinal chemistry.

1,1-Dioxothietane: A sulfur-containing heterocycle with unique reactivity.

Uniqueness

N-[[dimethyl(phenyl)silyl]methyl]-1-(1,1-dioxothietan-3-yl)methanesulfonamide stands out due to its combination of silicon, sulfur, and nitrogen atoms, which imparts unique chemical and physical properties